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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

MCC-134 Technical Support Center: Dynamic
Temperature Measurement

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing the MCC-
134 Thermocouple Measurement DAQ HAT for dynamic temperature change experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the setup and execution of your
experiments.

Issue 1: "ModuleNotFoundError: no module named
‘daghats' during script execution.

e Symptom: Your Python script fails to run and displays a ModuleNotFoundError.

o Cause: This error indicates that the daghats library, essential for communicating with the
MCC-134, is not correctly installed or accessible in your Python environment.

e Solution:

o Verify Installation: Ensure you have followed the official installation instructions from the
manufacturer. This typically involves cloning the GitHub repository and running the
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installation script.[1][2]

o Check Python Environment: If you are using virtual environments, ensure the daghats
library is installed within the active environment.

o Reinstall the Library: It's possible the installation was corrupted. Uninstall and then
reinstall the library.

» cd ~/daghats
= sudo ./uninstall.sh
= sudo ./install.sh

o Permissions: Ensure your user has the necessary permissions to access the hardware.

Issue 2: Inaccurate or unstable temperature readings.

o Symptom: The temperature data is noisy, fluctuates unexpectedly, or seems incorrect.

o Cause: Several factors can contribute to inaccurate readings, including environmental
conditions, grounding issues, and the inherent limitations of the measurement setup.

e Solution:

o Stable Environment: Operate the MCC-134 in a stable temperature environment. Avoid
placing it near heat sources like the Raspberry Pi's processor or in areas with significant
temperature transients.[3][4]

o Airflow: Provide a steady, gentle airflow over the MCC-134 to help dissipate heat and
reduce temperature gradients across the board.[3][4]

o Stacking Order: When using multiple HATs, place the MCC-134 furthest from the
Raspberry Pi to minimize thermal influence.[3][4]

o Cold-Junction Compensation (CJC): The MCC-134 has three high-resolution CJC sensors
to ensure accuracy.[3][5] Be aware that rapid changes in the ambient temperature around
the screw terminals can affect CJC and, consequently, the measurement accuracy.
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o Use Insulated Thermocouples: When measuring temperatures on conductive surfaces, it
is best to use electrically insulated thermocouples to prevent ground loops and common-
mode voltage issues.[3]

Issue 3: "Common Mode Error" or error code -7777.

e Symptom: The data acquisition script returns a "common mode error" or the error code
-7777, particularly at higher temperatures.[6][7]

o Cause: This error indicates that the voltage level of the thermocouple relative to the
Raspberry Pi's ground is outside the acceptable range for the MCC-134's analog-to-digital
converter. This can be caused by electrical noise (RFI/EMI), especially from equipment like
electric kilns or furnaces, or improper grounding.[6]

e Solution:

o Grounding: Ensure your experimental setup has a common ground. In some cases,
connecting the device you are measuring to a GPIO ground terminal on the Raspberry Pi
can help.[7]

o Shielding: Use shielded thermocouple extension wires and ensure the shield is properly
grounded at one end.

o Noise Filtering: For environments with significant electrical noise, an external
thermocouple signal conditioner with a low-pass filter might be necessary.[6] This would,
however, require a different data acquisition device to read the conditioned signal.

Frequently Asked Questions (FAQSs)
Q1: What is the maximum sampling rate of the MCC-134?

The MCC-134 has a minimum update interval of 1 second per channel.[3][5][8][9][10][11][12]
[13] This means the maximum sampling rate is 1 sample per second (S/s) per channel.

Q2: Can | increase the sampling rate of the MCC-134 for my dynamic temperature experiment?

No, the 1 S/s sampling rate is a hardware limitation of the MCC-134 and cannot be increased.
[8] For applications requiring higher sampling rates, a different data acquisition device would be
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needed.[14][15][16][17][18]

Q3: How can | accurately measure a rapidly changing temperature if the sampling rate is only 1
S/s?

While you cannot increase the sampling rate, you can characterize the system's response to
understand the limitations. The key is to determine if the rate of temperature change in your
experiment is too fast to be adequately captured at 1 S/s. Consider the thermal time constant
of your thermocouple; a larger probe will take longer to respond to temperature changes,
potentially making a 1 S/s rate sufficient.[14] For very rapid changes, you will experience
aliasing, where the measured temperature does not accurately represent the true temperature
profile.

Q4: What thermocouple types are supported by the MCC-134?

The MCC-134 supports J, K, R, S, T, N, E, and B type thermocouples.[3][5][10][11][12] The
type is software-selectable for each channel.

Q5: How can | improve the accuracy of my measurements?

To achieve the most accurate readings, it is recommended to:

o Minimize the processing load on the Raspberry Pi to reduce its operating temperature.[19]
o Allow the system to reach thermal equilibrium before starting measurements.

« Use high-quality, properly calibrated thermocouples.

Data Presentation

Table 1: MCC-134 Specifications
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Specification Value

Number of Channels 4 isolated thermocouple inputs[3][5][10][11]
ADC Resolution 24-bit[3][5][10][11]

Maximum Sampling Rate 1 S/s per channel[8][9][10][11]

Supported Thermocouple Types J, K, R, S, T, N, E, B[5][10][11][12]
Cold-Junction Compensation Yes, with 3 high-resolution sensors[3][5]
Open Thermocouple Detection Yes[3][5][11][12]

Experimental Protocols

Protocol 1: Characterizing the MCC-134's Response to a
Step Change in Temperature

This protocol helps to understand the limitations of the 1 S/s sampling rate when measuring a
dynamic temperature event.

Objective: To observe the measured response of the MCC-134 to a rapid temperature change
and determine the time to a stable reading.

Materials:

Raspberry Pi with MCC-134 DAQ HAT

Thermocouple (e.g., Type K)

Two water baths: one at a stable room temperature, one at a stable elevated temperature
(e.g., 80°C)

Data logging software configured to record data from the MCC-134 at 1 S/s

Methodology:

e Connect the thermocouple to one of the MCC-134's input channels.
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» Position the thermocouple in the room temperature water bath.

e Begin recording temperature data.

» Allow the reading to stabilize for at least 60 seconds.

o Rapidly move the thermocouple from the room temperature bath to the hot water bath.

» Continue recording until the temperature reading stabilizes at the higher temperature for at
least 60 seconds.

» Analyze the recorded data to determine the time it took for the measured temperature to
reach 90% and 99% of the final stable value. This will provide insight into the combined
response time of the thermocouple and the data acquisition system.

Visualizations
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Start: Temperature Measurement Issue

What is the nature of the issue?

Inaccuracy Errpr Code

Inaccurate or Unstable Readings | Software

| Common Mode Error (-7777)

Check for Stable Environment &
Sufficient Airflow

Y
No Data / Script Error

Solution: Relocate setup, provide fan.

Is MCC-134 furthest from Pi in stack?

Solution: Reorder HATs.

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for MCC-134 temperature measurement issues.
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Caption: Relationship between experimental factors and measurement accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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